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Compound of Interest

Compound Name: 5,5-Dimethyl-2-hexene

Cat. No.: B3327663 Get Quote

An In-depth Technical Guide to 5,5-Dimethyl-2-
hexene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 5,5-
Dimethyl-2-hexene, a valuable compound in various research and development applications.

The information is presented to support analytical method development, quality control, and

synthesis processes.

Core Molecular Information
5,5-Dimethyl-2-hexene is an acyclic octene.[1] Its structure consists of a six-carbon chain with

a double bond between the second and third carbons and two methyl groups attached to the

fifth carbon. The presence of the double bond results in two stereoisomers: (E)-5,5-Dimethyl-
2-hexene (trans) and (Z)-5,5-Dimethyl-2-hexene (cis).[1][2]

Molecular Formula: C₈H₁₆[2][3][4][5]

Molecular Weight: 112.21 g/mol [5]

The compound is also known by other names, including cis-5,5-Dimethyl-2-Hexene and

(Z)-5,5-Dimethylhex-2-ene for the cis isomer, and trans-5,5-Dimethyl-2-hexene for the trans

isomer.[2][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3327663?utm_src=pdf-interest
https://www.benchchem.com/product/b3327663?utm_src=pdf-body
https://www.benchchem.com/product/b3327663?utm_src=pdf-body
https://www.benchchem.com/product/b3327663?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C39782439&Mask=2000
https://www.benchchem.com/product/b3327663?utm_src=pdf-body
https://www.benchchem.com/product/b3327663?utm_src=pdf-body
https://www.benchchem.com/product/b3327663?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C39782439&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=39761-61-0
https://webbook.nist.gov/cgi/cbook.cgi?ID=39761-61-0
https://axios-research.com/5-5-dimethyl-2-hexene
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Dimethyl-2-hexene
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Dimethyl-2-hexene
https://www.benchchem.com/product/b3327663?utm_src=pdf-body
https://www.benchchem.com/product/b3327663?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=39761-61-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41252989.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C39761610&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3327663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical data for 5,5-Dimethyl-2-hexene is presented in the

table below. This information is crucial for designing experimental conditions, purification

protocols, and analytical methods.

Property Value

CAS Number 36382-10-2 (unspecified stereoisomer)[3]

39761-61-0 ((Z)-isomer)[2][4]

39782-43-9 ((E)-isomer)[1]

Density 0.727 g/cm³[4]

Boiling Point 104.1 °C at 760 mmHg[4]

Flash Point 8.4 °C[4]

Refractive Index 1.4088[4]

Vapor Pressure 36.3 mmHg at 25°C[4]

Melting Point -103.01 °C (estimate)[4]

Experimental Protocols: Synthesis
A common synthetic route to produce alkenes like 5,5-Dimethyl-2-hexene involves elimination

reactions. A plausible laboratory-scale synthesis could be the dehydration of 5,5-Dimethyl-2-

hexanol.

Objective: To synthesize 5,5-Dimethyl-2-hexene via the acid-catalyzed dehydration of 5,5-

Dimethyl-2-hexanol.

Materials:

5,5-Dimethyl-2-hexanol

Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)
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Anhydrous sodium sulfate (Na₂SO₄)

Saturated sodium bicarbonate solution

Distillation apparatus

Separatory funnel

Procedure:

In a round-bottom flask, combine 5,5-Dimethyl-2-hexanol with a catalytic amount of

concentrated sulfuric or phosphoric acid.

Heat the mixture to facilitate the elimination of water. The product, 5,5-Dimethyl-2-hexene,

will distill out as it is formed due to its lower boiling point compared to the starting alcohol.

Collect the distillate, which will contain the product and some impurities.

Wash the distillate with a saturated sodium bicarbonate solution in a separatory funnel to

neutralize any remaining acid.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Perform a final fractional distillation to purify the 5,5-Dimethyl-2-hexene.

Characterization: The final product should be characterized using spectroscopic methods such

as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The NIST

WebBook provides mass spectrometry data for both the (Z) and (E) isomers.[1][2][7]

Logical Workflow for Synthesis and Analysis
The following diagram illustrates the general workflow for the synthesis and subsequent

analysis of 5,5-Dimethyl-2-hexene.
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Caption: Workflow for the synthesis and analysis of 5,5-Dimethyl-2-hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hexene, 5,5-dimethyl-, (E)- [webbook.nist.gov]

2. 2-Hexene, 5,5-dimethyl-, (Z)- [webbook.nist.gov]

3. 5,5-Dimethyl-2-Hexene - CAS - 36382-10-2 | Axios Research [axios-research.com]

4. lookchem.com [lookchem.com]

5. 5,5-Dimethyl-2-hexene | C8H16 | CID 5463192 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. trans-5,5-Dimethyl-2-hexene. [chemicalbook.com]

7. 2-Hexene, 5,5-dimethyl-, (Z)- [webbook.nist.gov]

To cite this document: BenchChem. [molecular formula and molecular weight of 5,5-
Dimethyl-2-hexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3327663#molecular-formula-and-molecular-weight-
of-5-5-dimethyl-2-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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